1(6H)-Pyridazinenonanoic acid, 6-oxo-3,4-diphenyl-

• CAS RN: 134049-62-0
• Molecular Formula: C25H28N2O3
• Molecular Weight: 404.5 g/mol
• IUPAC Name: 9-(6-oxo-3,4-diphenylpyridazin-1-yl)nonanoic acid
• InChI: InChI=1S/C25H28N2O3/c28-23-19-22(20-13-7-5-8-14-20)25(21-15-9-6-10-16-21)26-27(23)18-12-4-2-1-3-11-17-24(29)30/h5-10,13-16,19H,1-4,11-12,17-18H2,(H,29,30)
• InChI Key: ZAPJIEOEJFTHQJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=O)N(N=C2C3=CC=CC=C3)CCCCCCCCC(=O)O

Description

1(6H)-Pyridazinenonanoic acid, 6-oxo-3,4-diphenyl- is a useful research compound. Its molecular formula is C25H28N2O3 and its molecular weight is 404.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1(6H)-Pyridazinenonanoic acid, 6-oxo-3,4-diphenyl- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1(6H)-Pyridazinenonanoic acid, 6-oxo-3,4-diphenyl- including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of methyl 6-oxo-3,4-diphenyl-1(6H)-pyridazinenonanoate (6 g, 14 mmol), 5N NaOH solution (8.6 mL, 43 mmol) and methanol (100 mL) was heated to reflux on a steam bath. After 30 minutes, the mixture was concentrated, diluted with water and acidified to pH=1 with 2N HCl solution. The mixture was extracted with CH2Cl2, the combined extracts dried over sodium sulfate and concentrated to leave an oil that crystallized on standing. Recrystallization from a mixture of CH2Cl2 and hexanes gave 6-oxo-3,4-diphenyl-1(6H)-pyridazinenonanoic acid (3.92 g, 67%) mp 100°-103° C.